Cas no 26694-70-2 (3,6-bis(ethylamino)-9-[o-(methoxycarbonyl)phenyl]-2,7-dimethylxanthylium hydrogen carbonate)

• Product name: 3,6-bis(ethylamino)-9-[o-(methoxycarbonyl)phenyl]-2,7-dimethylxanthylium hydrogen carbonate
• CAS No: 26694-70-2
• MF: C₂₇H₂₉N₂O₃+^.CHO₃-
• MW: 490.5476
• CID: 249965
• PubChem ID: 65208

3,6-bis(ethylamino)-9-[o-(methoxycarbonyl)phenyl]-2,7-dimethylxanthylium hydrogen carbonate Chemical and Physical Properties

Names and Identifiers

• 3,6-bis(ethylamino)-9-[o-(methoxycarbonyl)phenyl]-2,7-dimethylxanthylium hydrogen carbonate
• ethyl-[6-(ethylamino)-9-(2-methoxycarbonylphenyl)-2,7-dimethylxanthen-3-ylidene]azanium,hydrogen carbonate
• 3,6-Bis(ethylamino)-9-(o-(methoxycarbonyl)phenyl)-2,7-dimethylxanthylium hydrogen carbonate
• N-{(3E)-6-(ethylamino)-9-[2-(methoxycarbonyl)phenyl]-2,7-dimethyl-3H-xanthen-3-ylidene}ethanaminium hydrogen carbonate
• Xanthylium, 3,6-bis(ethylamino)-9-(2-(methoxycarbonyl)phenyl)-2,7-dimethyl-, carbonate (1:1)
• 26694-70-2
• EINECS 247-908-5
• ethyl-[6-(ethylamino)-9-(2-methoxycarbonylphenyl)-2,7-dimethylxanthen-3-ylidene]azanium; hydrogen carbonate
• Xanthylium, 3,6-bis(ethylamino)-9-[2-(methoxycarbonyl)phenyl]-2,7-dimethyl-, carbonate (1:1)
• DTXSID3067237

• Inchi： InChI=1S/C27H29N2O3.CH2O3/c1-6-28-22-14-24-20(12-16(22)3)26(18-10-8-9-11-19(18)27(30)31-5)21-13-17(4)23(29-7-2)15-25(21)32-24;2-1(3)4/h8-15,28-29H,6-7H2,1-5H3;(H2,2,3,4)/q+1;/p-1
• InChI Key： RJMBBFAGHQHEFM-UHFFFAOYSA-M
• SMILES： C(=O)([O-])O.C(NC1=CC2C(=C(C3C=CC=CC=3C(OC)=O)C3C([O+]=2)=CC(NCC)=C(C)C=3)C=C1C)C

Computed Properties

• Exact Mass: 490.2105
• Monoisotopic Mass: 490.210387
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 36
• Rotatable Bond Count: 6
• Complexity: 832
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 122

Experimental Properties

• Boiling Point: 593.8°Cat760mmHg
• Flash Point: 312.9°C
• PSA: 122.02